N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide

• IUPAC Name: N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide
• InChI: InChI=1S/C15H18N4OS/c1-9(2)11-5-6-12(16-8-11)14(20)18-15-17-13(19-21-15)7-10-3-4-10/h5-6,8-10H,3-4,7H2,1-2H3,(H,17,18,19,20)
• InChI Key: BSMWFJORRMHBMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(C=C1)C(=O)NC2=NC(=NS2)CC3CC3
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide is a compound of interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a thiadiazole ring, which is known for its versatility and biological activity, making it a valuable subject for research in medicinal chemistry and other disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide typically involves the formation of the thiadiazole ring followed by the attachment of the pyridine and carboxamide groups. One common method includes the cyclization reaction using azobisisobutyronitrile (AIBN), aqueous hypophosphorous acid, and triethylamine under reflux in 1-propanol . This reaction yields the thiadiazole intermediate, which can then be further modified to attach the pyridine and carboxamide groups.

Industrial Production Methods

Industrial production of this compound may involve scalable and efficient synthetic routes, such as continuous-flow electrolysis, which improves reaction throughput and yield . This method ensures the production of the compound in larger quantities while maintaining safety and sustainability.

Chemical Reactions Analysis

Types of Reactions

N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can modify the thiadiazole ring or other functional groups within the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and various nucleophiles or electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiadiazole ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups to the pyridine ring.

Scientific Research Applications

N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The thiadiazole ring allows the compound to cross cellular membranes and interact with biological targets, potentially inhibiting or modulating their activity . This interaction can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiadiazole derivatives, such as:

• 1,2,3-thiadiazole
• 1,2,5-thiadiazole
• 1,3,4-thiadiazole

Uniqueness

N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]-5-propan-2-ylpyridine-2-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the cyclopropylmethyl group and the pyridine ring differentiates it from other thiadiazole derivatives, potentially enhancing its biological activity and making it a valuable compound for further research .